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Compound of Interest

Compound Name: 2,3-Dichloropropionamide
CAS No.: 19433-84-2
Cat. No.: B092940
Get Quote
. J

Executive Summary & Hazard Architecture

2,3-Dichloropropionamide is a halogenated intermediate frequently used in organic synthesis
and pesticide development. While often categorized as a "Warning" level hazard rather than
"Danger," this classification frequently leads to laboratory complacency.

The Scientific Reality: The presence of the dichloro- moiety on the propionamide backbone
creates an electrophilic center capable of alkylating biological macromolecules. Consequently,
the primary risks are not just acute toxicity (H302), but significant mucosal irritation (H319) and
dermal sensitization (H315) [1, 2].

Operational Directive: Treat this compound as a contact sensitizer and inhalation hazard.
Engineering controls (fume hoods) are the primary defense; PPE is the critical redundancy.

Risk Assessment & Engineering Controls

Before selecting PPE, the environment must be secured. The following hierarchy is non-
negotiable for handling halogenated amides.
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Mechanistic Validation

Control Level Requirement
(Self-Check)

Tissue Test: Tape a Kimwipe to

the sash bottom. It must be
Primary Chemical Fume Hood pulled inward at a 45° angle

(indicating ~100 fpm face

velocity).

Balance Shield: 2,3-
Dichloropropionamide is a
. solid powder. Use an ionizing
Secondary Static Control o )
bar or antistatic gun during
weighing to prevent "dust fly"

events.

Tray Containment: All weighing
) ) and transfer must occur within
Tertiary Segregation ]
a secondary containment tray

to capture micro-spills.

Personal Protective Equipment (PPE) Matrix

The selection of PPE for 2,3-Dichloropropionamide depends heavily on its physical state
(Solid Powder vs. Solubilized Organic Solution).

Decision Logic: PPE Selection

Figure 1: Decision tree for selecting appropriate PPE based on experimental state.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b092940/docs?utm_src=pdf-body#technical-safety-guide-handling-2-3-dichloropropionamide-cas-2621-69-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Handling 2,3-Dichloropropionamide

Determine Physical State

Weighing/Transfer Synthesis/Extraction

Solid / Powder Form Solubilized (Organic Solvent)

Gloves: Double Nitrile or Laminate
(Solvent Dependent)

Eyes: Chemical Splash Goggles

Respiratory: N95 or Fume Hood Gloves: Single Nitrile (5 mil) Eyes: Safety Glasses w/ Side Shields Respiratory: Fume Hood Mandatory

Click to download full resolution via product page

Caption: Workflow for selecting PPE. Note that solubilized forms require stricter dermal
protection due to solvent-facilitated permeation.

Detailed PPE Specifications
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PPE Category Specification Scientific Rationale

Latex is permeable to many
halogenated organics. Nitrile
) o o ) provides superior chemical
Hand Protection Nitrile (Minimum 5 mil) ]
resistance. Protocol: Change
gloves immediately upon

splash contact.

Safety glasses are insufficient
for solutions. Halogenated
] amides can cause severe
Eye Protection ANSI Z87.1 Goggles
corneal damage (H319) [3].
Goggles seal against vapors

and splashes.

Standard cotton/poly blends

are acceptable for solids. For
Body Protection Lab Coat (Buttoned) large-scale synthesis, use a

Tyvek apron to prevent dust

accumulation on clothing.

If weighing must occur outside
a hood (discouraged), a fitted
Respiratory P95/P100 (If outside hood) respirator is required to
prevent inhalation of fine
particulates (H302/H335).

Operational Protocols: Step-by-Step
A. Weighing & Transfer (Solid Phase)

Risk: Inhalation of dust and contamination of balance area.

e Setup: Place the analytical balance inside the fume hood. If vibration is an issue, use a
marble balance table or shut off the hood fan momentarily only if wearing an N95 respirator.

» Anti-Static: Discharge the spatula and weigh boat using an anti-static gun. Amide powders
are prone to static cling.
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o Transfer: Use a funnel for transferring to flasks. Do not pour from a wide-mouth jar directly.

» Decontamination: Wipe the balance area with a solvent-dampened Kimwipe (e.g., Ethanol)
immediately after use. Dispose of the wipe as hazardous waste.

B. Solubilization & Synthesis (Liquid Phase)

Risk: Splash and dermal absorption.
e Solvent Choice: 2,3-Dichloropropionamide is soluble in alcohols and chlorinated solvents.

o Caution: If dissolving in DMSO or DMF, be aware that these solvents act as "carriers,"
significantly increasing the rate at which the amide penetrates the skin [4]. Double gloving
is mandatory here.

o Heating: If the reaction requires reflux, ensure the condenser water flow is active before
heating. Halogenated vapors are heavier than air and will accumulate in the hood trough if
they escape.

Waste Disposal & Emergency Response

Proper disposal is critical because halogenated compounds can form toxic byproducts if
incinerated incorrectly or mixed with incompatible waste streams.

Disposal Workflow

Figure 2: Waste segregation logic to prevent cross-contamination and ensure compliance.

Stream A: Halogenated Organic
(Do NOT mix with Acetone/Non-Hal)

Label: 'Contains 2,3-Dichloropropionamide’
Hazard: Toxic/lrritant

EHS Pickup / Incineration

Liquid Mother Liquor
Waste Generation Is it Halogenated? %

Stream B: Solid Waste
(Contaminated Gloves/Wipes)

Click to download full resolution via product page
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Caption: Segregation logic. Mixing halogenated waste with non-halogenated solvents
significantly increases disposal costs and safety risks.

Emergency Procedures

o Skin Contact: Wash with soap and water for 15 minutes.[1] Do not use ethanol to wash skin;
it may increase absorption.

e Eye Contact: Flush for 15 minutes. Seek medical attention immediately; corneal damage
may not be instantly painful.

o Spill (Solid): Do not sweep (creates dust). Wet wipe the area or use a HEPA vacuum.

» Spill (Liquid): Absorb with vermiculite or clay. Do not use paper towels for large spills
(flammability risk if solvent is involved).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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